Cas no 2092485-66-8 (2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one
• CAS No: 2092485-66-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4773867
• Update Time: 2025-05-20

2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one
• 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C11H22N2O2/c1-8(2)5-9-7-13(11(15)6-12)4-3-10(9)14/h8-10,14H,3-7,12H2,1-2H3
• InChI Key： UDKJUQMRIYUWHP-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CN)=O)CC1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6

Additional information on 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one

Exploring the Potential of 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one (CAS No. 2092485-66-8) in Modern Research

The compound 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one (CAS No. 2092485-66-8) is a fascinating molecule that has garnered attention in pharmaceutical and biochemical research. With its unique structural features, including a piperidine ring and an amino ketone moiety, this compound presents intriguing possibilities for drug discovery and therapeutic applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules.

One of the most compelling aspects of 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one is its structural similarity to various neurologically active compounds. The presence of both hydroxy and amino functional groups makes it a versatile intermediate in organic synthesis. Current studies focus on its potential role in developing central nervous system (CNS) targeting agents, a hot topic in pharmaceutical research addressing neurological disorders.

The piperidine core structure in 2092485-66-8 is particularly noteworthy, as this scaffold appears in numerous FDA-approved drugs. This has led to increased interest from medicinal chemists exploring structure-activity relationships. The isobutyl substitution at the 3-position adds lipophilicity to the molecule, potentially influencing its blood-brain barrier permeability - a crucial factor in CNS drug development.

From a synthetic chemistry perspective, 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one offers multiple sites for modification, making it valuable for combinatorial chemistry approaches. Researchers are investigating its use in creating diverse libraries of compounds for high-throughput screening. The compound's stability under various conditions also makes it attractive for process chemistry applications.

Recent advances in computational chemistry and AI-assisted drug design have brought new attention to molecules like 2092485-66-8. Machine learning models can predict potential biological activities based on its structural features, accelerating the discovery process. This aligns with current industry trends toward in silico screening methods to reduce development costs and time.

The pharmaceutical industry shows growing interest in 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one as a potential precursor for GPCR-targeting compounds. G protein-coupled receptors remain one of the most important drug target classes, and novel scaffolds are constantly in demand. The compound's unique three-dimensional structure may offer advantages in receptor binding compared to more planar molecules.

Quality control and analytical characterization of 2092485-66-8 present interesting challenges due to its multiple functional groups. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying its purity and structure. These analytical aspects are crucial for researchers who need high-quality material for their studies.

Environmental considerations in chemical research have led to investigations into green chemistry approaches for synthesizing 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production, reflecting broader sustainability trends in the chemical industry.

The future research directions for 2092485-66-8 may include detailed pharmacokinetic studies and metabolic stability assessments. Understanding how the body processes this compound will be crucial for any potential therapeutic applications. Such studies are increasingly important in early-stage drug discovery to avoid late-stage failures.

As the scientific community continues to explore 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one, its potential applications in precision medicine and personalized therapeutics may emerge. The compound's versatility makes it suitable for tailoring to specific patient populations or disease subtypes, aligning with current medical research priorities.

Collaborations between academic institutions and pharmaceutical companies are accelerating research into 2092485-66-8 and related compounds. Such partnerships combine fundamental research expertise with drug development capabilities, potentially leading to breakthrough discoveries in the coming years.